ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate

• IUPAC Name: ethyl 2-(prop-2-enylcarbamothioylamino)-4-thiophen-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C15H16N2O2S3/c1-3-7-16-15(20)17-13-12(14(18)19-4-2)10(9-22-13)11-6-5-8-21-11/h3,5-6,8-9H,1,4,7H2,2H3,(H2,16,17,20)
• InChI Key: MRJHKGCUBSTCPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CS2)NC(=S)NCC=C
• Molecular Formula: C15H16N2O2S3
• Molecular Weight: 352.5 g/mol

Description

Ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate is a chemical compound that belongs to the family of bithiophene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including organic electronics, optoelectronics, and biomedicine.

Scientific Research Applications

Ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate has potential applications in various fields of scientific research. In the field of organic electronics, it can be used as a building block for the synthesis of organic semiconductors. In optoelectronics, it can be used as a photosensitizer for the development of dye-sensitized solar cells. In biomedicine, it has shown promising results as an anticancer agent and a potential candidate for the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate is not fully understood. However, it is believed to exert its biological activity through the inhibition of certain enzymes and signaling pathways. In cancer cells, it has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In Alzheimer's disease, it has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of the disease.
Biochemical and Physiological Effects:
Ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to decrease the expression of certain oncogenes and increase the expression of tumor suppressor genes. In Alzheimer's disease, it has been shown to decrease the levels of beta-amyloid peptides and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate in lab experiments is its versatility. It can be easily synthesized and modified to suit different experimental needs. However, one of the main limitations is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research and development of ethyl 5'-{[(allylamino)carbonothioyl]amino}-2,3'-bithiophene-4'-carboxylate. One direction is to explore its potential as a photosensitizer in the development of organic solar cells. Another direction is to investigate its potential as a therapeutic agent for the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its biological activity for various applications.